3-(3-ethoxy-4-methoxyphenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-ethoxy-4-methoxyphenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H15FN2O3/c1-3-22-15-10-11(8-9-14(15)21-2)16-19-17(23-20-16)12-6-4-5-7-13(12)18/h4-10H,3H2,1-2H3
• InChI Key: TVGLEDNLCJUTJP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2=NOC(=N2)C3=CC=CC=C3F)OC
• Molecular Formula: C17H15FN2O3
• Molecular Weight: 314.31 g/mol

Description

3-(3-ethoxy-4-methoxyphenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the family of oxadiazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-(3-ethoxy-4-methoxyphenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole is not fully understood. However, it has been suggested that this compound may exert its biological effects by modulating various signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and physiological effects:
3-(3-ethoxy-4-methoxyphenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been found to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(3-ethoxy-4-methoxyphenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole in lab experiments is its well-defined chemical structure, which allows for accurate dosing and reproducibility of results. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research of 3-(3-ethoxy-4-methoxyphenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole. One potential area of research is the development of new derivatives of this compound with improved pharmacological properties. Another area of research is the investigation of the mechanism of action of this compound in more detail, which may lead to the identification of new therapeutic targets. Additionally, the potential use of this compound in the treatment of neurodegenerative diseases warrants further investigation.

Synthesis Methods

The synthesis of 3-(3-ethoxy-4-methoxyphenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole involves the reaction of 2-fluorobenzoic acid hydrazide with 3-(3-ethoxy-4-methoxyphenyl) prop-2-enal in the presence of phosphorus oxychloride. The resulting product is further treated with a base to obtain the final compound. This method has been optimized to produce a high yield of 3-(3-ethoxy-4-methoxyphenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole with good purity.

Scientific Research Applications

3-(3-ethoxy-4-methoxyphenyl)-5-(2-fluorophenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory, anti-tumor, and anti-oxidant properties. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases.